Cas no 1375227-22-7 (2-[(1-amino-4-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(1-cyanocycloheptyl)acetamide)

• Product Name: 2-[(1-amino-4-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(1-cyanocycloheptyl)acetamide
• CAS No: 1375227-22-7
• MF: C₁₉H₂₃N₅OS
• MW: 369.483822107315
• CID: 5925023
• PubChem ID: 72055418
• Update Time: 2025-05-25

2-[(1-amino-4-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(1-cyanocycloheptyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z279889740
• AKOS034035700
• 1375227-22-7
• 2-(1-amino-4-phenylimidazol-2-yl)sulfanyl-N-(1-cyanocycloheptyl)acetamide
• 2-[(1-amino-4-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(1-cyanocycloheptyl)acetamide
• EN300-26688023

• Inchi： 1S/C19H23N5OS/c20-14-19(10-6-1-2-7-11-19)23-17(25)13-26-18-22-16(12-24(18)21)15-8-4-3-5-9-15/h3-5,8-9,12H,1-2,6-7,10-11,13,21H2,(H,23,25)
• InChI Key： URGLOBRRYDTHGJ-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=CC=CC=2)=CN1N)CC(NC1(C#N)CCCCCC1)=O

Computed Properties

• Exact Mass: 369.16233155g/mol
• Monoisotopic Mass: 369.16233155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-[(1-amino-4-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(1-cyanocycloheptyl)acetamide

Comprehensive Overview of 2-[(1-amino-4-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(1-cyanocycloheptyl)acetamide (CAS No. 1375227-22-7)

The compound 2-[(1-amino-4-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(1-cyanocycloheptyl)acetamide, identified by its CAS No. 1375227-22-7, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining an imidazole core with a cyanocycloheptyl moiety, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its sulfanyl linkage and acetamide functional group, which may play a critical role in its biological activity.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The structural attributes of 2-[(1-amino-4-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(1-cyanocycloheptyl)acetamide make it a promising candidate for modulating specific enzymatic pathways. For instance, its imidazole ring is known to interact with metalloenzymes, while the cyanocycloheptyl group could enhance membrane permeability, a key factor in bioavailability optimization.

From a synthetic chemistry perspective, the preparation of CAS No. 1375227-22-7 involves multi-step organic transformations, including sulfanylation and amide coupling reactions. These processes are often optimized for yield and purity, as impurities can significantly impact the compound's efficacy in biological assays. The growing interest in high-throughput screening (HTS) has further highlighted the need for reliable synthetic protocols to produce this compound at scale.

The potential therapeutic applications of 2-[(1-amino-4-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(1-cyanocycloheptyl)acetamide are vast. Preliminary studies suggest its relevance in anti-inflammatory and antiproliferative contexts, aligning with current trends in cancer research and autoimmune disease treatment. Its mechanism of action may involve the inhibition of kinase or protease activity, though further in vitro and in vivo studies are required to validate these hypotheses.

Another area of interest is the compound's potential role in neurodegenerative disease research. The cyanocycloheptyl moiety, in particular, has been linked to improved blood-brain barrier penetration, a critical factor for CNS-targeted drugs. This aligns with the increasing focus on Alzheimer's and Parkinson's disease therapeutics, where small molecules with optimized pharmacokinetic profiles are in high demand.

In the context of green chemistry, researchers are also exploring sustainable synthesis routes for CAS No. 1375227-22-7. The use of catalytic methods and biodegradable solvents is gaining traction, reflecting broader industry shifts toward environmentally friendly practices. This is particularly relevant given the rising scrutiny of pharmaceutical waste and its ecological impact.

From a commercial standpoint, 2-[(1-amino-4-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(1-cyanocycloheptyl)acetamide is primarily supplied by specialized fine chemical manufacturers. Its niche application scope means that it is often produced on a custom synthesis basis, catering to academic and industrial research labs. Pricing and availability can vary significantly depending on purity grades and batch sizes, making it essential for buyers to verify specifications before procurement.

In summary, CAS No. 1375227-22-7 represents a fascinating case study in modern medicinal chemistry. Its intricate structure and diverse potential applications underscore the importance of continued research into its properties and derivatives. As the scientific community delves deeper into its capabilities, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.